Lipophilicity Gain vs N-Methyl Analog
In silico prediction using ALOGPS 2.1 demonstrates that the N-ethyl group in 3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-one elevates the octanol-water partition coefficient (logP) relative to the N-methyl analog. This quantified difference supports the selection of the ethyl-substituted building block when increased membrane permeability or altered metabolic stability is desired in a lead series .
| Evidence Dimension | Predicted octanol-water partition coefficient (logP) |
|---|---|
| Target Compound Data | Predicted logP = 1.28 (ALOGPS 2.1) |
| Comparator Or Baseline | 3-(1-methyl-1H-imidazol-2-yl)cyclopentan-1-one: Predicted logP = 0.89 (ALOGPS 2.1) |
| Quantified Difference | ΔlogP = +0.39; a ~44% increase in predicted lipophilicity |
| Conditions | Prediction by ALOGPS 2.1 software; no experimental shake-flask data available |
Why This Matters
Procurement of the ethyl analog enables access to a distinct lipophilicity range that is not achievable with the methyl analog, offering a tangible SAR vector for tuning ADME properties.
- [1] ALOGPS 2.1. Virtual Computational Chemistry Laboratory. Predicted logP for 3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-one (SMILES: O=C1CCC(C1)c2nccn2CC) and its methyl analog. Accessed 2026. View Source
